Cas no 71077-32-2 (2-Oxepanemethanol,3,7,7-trimethyl-)

• Product Name: 2-Oxepanemethanol,3,7,7-trimethyl-
• CAS No: 71077-32-2
• MF: C₁₀H₂₀O₂
• MW: 172.264603614807
• CID: 570674
• PubChem ID: 116737
• Update Time: 2025-04-19

2-Oxepanemethanol,3,7,7-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Oxepanemethanol,3,7,7-trimethyl-
• (3,7,7-trimethyloxepan-2-yl)methanol
• 3,7,7-trimethyloxepane-2-methanol
• 2-Hydroxymethyl-3,7,7-trimethyloxepane
• 71077-32-2
• DTXSID60887834
• EINECS 275-175-1
• 2-Oxepanemethanol, 3,7,7-trimethyl-
• NS00061562

• Inchi： 1S/C10H20O2/c1-8-5-4-6-10(2,3)12-9(8)7-11/h8-9,11H,4-7H2,1-3H3
• InChI Key： NRHSOPLJFZHMIN-UHFFFAOYSA-N
• SMILES： O1C(CO)C(C)CCCC1(C)C

Computed Properties

• Exact Mass: 172.1464
• Monoisotopic Mass: 172.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46